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Introduction

Electron Backscatter Diffraction (EBSD) is a powerful scanning electron microscope (SEM)

based technique for characterizing the crystallographic microstructure of materials. The quality

of EBSD data is highly dependent on the preparation of the sample surface. A properly

prepared surface must be flat, free from deformation, and clean to produce sharp Kikuchi

patterns for accurate indexing. This is particularly critical for reactive materials like titanium

alloys, such as Ti-17, where a thin, deformed layer can easily form during mechanical

preparation, obscuring the underlying microstructure.

This application note provides a detailed protocol for the metallographic preparation of Ti-17

samples for high-quality EBSD analysis. The protocol covers mechanical polishing and an

optional electropolishing final step.

Experimental Protocols
A meticulous multi-step process is required to prepare Ti-17 samples for EBSD analysis. The

primary goal is to achieve a smooth, damage-free surface.

1. Sectioning and Mounting
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Sectioning: To minimize subsurface damage, it is crucial to use a low-speed diamond saw

with ample cooling.[1] Abrasive cutting methods that generate significant heat or deformation

should be avoided as they can introduce artifacts deep into the material that subsequent

polishing steps may not remove.[2]

Mounting: Samples should be mounted in a conductive resin, such as conductive Bakelite or

an epoxy mixed with a conductive filler. This minimizes charging effects under the electron

beam in the SEM, which is important for stable EBSD acquisition.[3] Ensure the sample is

clean before mounting to promote good adhesion.[1]

2. Mechanical Grinding and Polishing

This stage involves a systematic reduction in abrasive size to remove the damage from the

previous step and produce a progressively finer surface finish.

Grinding: The grinding process begins with silicon carbide (SiC) abrasive papers. To

minimize the initial deformation, it is recommended to start with a finer grit paper, such as

400 or 600 grit, rather than coarser grits.[3] The grinding should proceed through a series of

SiC papers of increasing fineness (e.g., 400, 600, 800, and 1200 grit). Each grinding step

should be performed for a sufficient time to remove the scratches from the preceding step,

typically 30-60 seconds per step.[1] Copious water cooling is essential throughout the

grinding process.

Diamond Polishing: After grinding, the sample is polished using diamond suspensions on

appropriate polishing cloths.[4] This is typically a two-step process:

Coarse Diamond Polish: Use a 3 µm diamond suspension on a hard-woven cloth.

Fine Diamond Polish: Follow with a 1 µm diamond suspension on a low-nap cloth. Each

diamond polishing step should be carried out for approximately 5-10 minutes.

Final Chemo-Mechanical Polishing: This is a critical step for preparing titanium alloys for

EBSD.[2][5] It involves using a colloidal silica suspension, which provides a combination of

chemical and mechanical action to remove the final, thin layer of surface deformation without

introducing new scratches.[2][4]
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A mixture of colloidal silica (e.g., OP-S, ~0.05 µm) and 30% hydrogen peroxide (H₂O₂) is

highly effective for titanium alloys.[5][6] A common ratio is 5 parts colloidal silica to 1 part

hydrogen peroxide.[5]

This final polishing step can be performed on a soft, low-nap cloth for 15-30 minutes.[7]

For optimal results, vibratory polishing for 1-2 hours with the colloidal silica solution is

recommended.[1]

During the last few seconds of polishing, the sample surface should be flushed with water

to remove any residual colloidal silica film.[2]

3. Final Cleaning

Thorough cleaning is essential after the final polishing step. The sample should be cleaned with

ethanol in an ultrasonic bath, followed by a final rinse with fresh ethanol and immediate drying

with a strong stream of dry air.[8]

4. Electropolishing (Alternative Final Step)

As an alternative to chemo-mechanical polishing, electropolishing can be used to produce a

stress-free surface.

For titanium alloys, an electrolyte solution of 5% perchloric acid in ethanol or methanol is

commonly used.[8][9]

Optimal parameters for a TC4 titanium alloy have been reported as a polishing temperature

of 20 °C, a voltage of 28 V, and a polishing time of 25 seconds with stirring.[9] For other

titanium alloys, a starting point of 5% perchloric acid in methanol at -40°C can be used.[8]

After electropolishing, the sample must be immediately and thoroughly rinsed with ethanol

and dried.

Data Presentation
The following table summarizes the quantitative parameters for the mechanical preparation of

Ti-17 samples for EBSD analysis.
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Step
Abrasive/

Solution

Abrasive

Size
Surface Force Time Notes

Grinding 1 SiC Paper 400 grit - Medium 30-60 s
Use water

cooling

Grinding 2 SiC Paper 600 grit - Medium 30-60 s
Use water

cooling

Grinding 3 SiC Paper 800 grit - Medium 30-60 s
Use water

cooling

Grinding 4 SiC Paper 1200 grit - Medium 30-60 s
Use water

cooling

Diamond

Polish 1

Diamond

Suspensio

n

3 µm

Hard-

woven

cloth

Low-

Medium
5-10 min

Diamond

Polish 2

Diamond

Suspensio

n

1 µm
Low-nap

cloth
Low 5-10 min

Final

Polish

Colloidal

Silica +

H₂O₂

~0.05 µm
Low-nap

cloth
Low 15-30 min

5:1 ratio of

Colloidal

Silica to

30%

H₂O₂[5]

(Optional)

Vibratory

Polish

Colloidal

Silica
~0.05 µm

Low-nap

cloth
Very Low 1-2 hours [1][7]

Mandatory Visualization
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Chemo-Mechanical Polish
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(Ethanol + Ultrasonic) EBSD Analysis
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Caption: Workflow for preparing Ti-17 samples for EBSD analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of TI-17
Samples for EBSD Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b337695#protocol-for-preparing-ti-17-samples-for-
ebsd-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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